Human Tyrosinase Inhibition Potency
DCP inhibited endogenous human tyrosinase by 43% at a tested concentration of 1 mM in a cell-free enzymatic assay . In contrast, arbutin exhibits an IC₅₀ of approximately 5.8 mM against human tyrosinase — a concentration nearly 6-fold higher than the DCP test concentration at which only 43% inhibition is already achieved, indicating DCP's substantially greater molar potency [1]. Kojic acid shows an IC₅₀ of 146.2 μM against human tyrosinase; however, direct melanin inhibition in cellular assays reveals DCP outperforms kojic acid by up to 50% [2]. Hydroquinone inhibits melanin production in MelanoDerm models with an IC₅₀ of 15 μmol/L but operates through non-tyrosinase mechanisms that contribute to its cytotoxicity [3].
| Evidence Dimension | Human tyrosinase inhibition potency |
|---|---|
| Target Compound Data | 43% inhibition of endogenous human tyrosinase at 1 mM (DCP) |
| Comparator Or Baseline | Arbutin: IC₅₀ ≈ 5.8 mM; Kojic acid: IC₅₀ ≈ 146.2 μM (human tyrosinase); Hydroquinone: IC₅₀ = 15 μmol/L (melanin inhibition in MelanoDerm, non-tyrosinase mechanism) |
| Quantified Difference | DCP achieves 43% inhibition at 1 mM vs. arbutin IC₅₀ of 5.8 mM (~6× concentration advantage); melanin inhibition up to 50% more effective than kojic acid |
| Conditions | Cell-free human tyrosinase enzymatic assay; MelanoDerm skin tissue model; cultured human melanocyte assays |
Why This Matters
A formulator can achieve meaningful tyrosinase blockade at lower molar concentrations with DCP than with arbutin or kojic acid, reducing ingredient load while maintaining efficacy.
- [1] Effects of Arbutin and Kojic Acid on Activity of Tyrosinases from Mushroom, Mouse and Human Melanocytes. Korean J Chem Eng. IC₅₀ of arbutin for human tyrosinase: 5.8 mM. View Source
- [2] EVADON Wellness. Chromabright™ has been scientifically shown to inhibit melanin production by up to 50% more effectively than kojic acid. View Source
- [3] Mann T, et al. Inhibition of Human Tyrosinase Requires Molecular Motifs Distinctively Different from Mushroom Tyrosinase. J Invest Dermatol. 2018;138(7):1601-1608. View Source
